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Compound of Interest

Compound Name:
N-Hydroxy-4-

methylbenzenesulfonamide

Cat. No.: B178281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the synthesis of N-
Hydroxy-4-methylbenzenesulfonamide, a key intermediate for various research and

development applications.

I. Chemical Information and Properties
Property Value Reference

CAS Number 1593-60-8 [1][2][3]

Molecular Formula C₇H₉NO₃S [2][3][4]

Molecular Weight 187.22 g/mol [2][3]

Melting Point 126-128 °C (decomposes) [1][2]

Appearance White solid [1][5]

Purity
Typically ~98% after

purification
[6]

Storage
Sealed in a dry environment at

2-8°C
[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b178281?utm_src=pdf-interest
https://www.benchchem.com/product/b178281?utm_src=pdf-body
https://www.benchchem.com/product/b178281?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42565288.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB42565288_EN.htm
https://www.ambeed.com/products/1593-60-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB42565288_EN.htm
https://www.ambeed.com/products/1593-60-8.html
https://wap.guidechem.com/encyclopedia/n-hydroxy-4-methylbenzenesulfo-dic617733.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB42565288_EN.htm
https://www.ambeed.com/products/1593-60-8.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42565288.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB42565288_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42565288.htm
https://www.chemicalbook.com/synthesis/n-hydroxy-4-methylbenzenesulfonamide.htm
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh97b9f8c9?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/ambeedinc/ambh97b9f8c9?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


II. Synthesis Protocol
A standard and effective method for the synthesis of N-Hydroxy-4-
methylbenzenesulfonamide involves the reaction of p-toluenesulfonyl chloride with

hydroxylamine hydrochloride in the presence of magnesium oxide.[1][2][5]

A. Reaction Scheme

Reagents

Product
p-Toluenesulfonyl Chloride

N-Hydroxy-4-methylbenzenesulfonamide

+

Hydroxylamine Hydrochloride
+
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Caption: Reaction scheme for the synthesis of N-Hydroxy-4-methylbenzenesulfonamide.

B. Materials and Reagents
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Reagent
Molar Mass (
g/mol )

Amount Moles Equivalents

p-

Toluenesulfonyl

chloride

190.65 8 g 43 mmol 1.0

Hydroxylamine

hydrochloride
69.49 7.2 g 86 mmol 2.0

Magnesium

oxide
40.30 5.1 g 129 mmol 3.0

Tetrahydrofuran

(THF)
- 300 mL - -

Methanol - 30 mL - -

Water - 20 mL - -

C. Experimental Procedure

Preparation of Hydroxylamine Solution: In a suitable reaction vessel, dissolve 7.2 g (86

mmol) of hydroxylamine hydrochloride in a solvent mixture of 30 mL of methanol and 20 mL

of water.[1][2][5]

Addition of Base: To the hydroxylamine solution, add 5.1 g (129 mmol) of magnesium oxide.

Stir the resulting suspension for 10 minutes at room temperature.[1][2][5]

Addition of p-Toluenesulfonyl Chloride: In a separate flask, dissolve 8 g (43 mmol) of p-

toluenesulfonyl chloride in 300 mL of tetrahydrofuran (THF). Add this solution to the

hydroxylamine mixture.[1][2][5]

Reaction: Vigorously stir the reaction mixture at room temperature.[1][5]

Monitoring the Reaction: The progress of the reaction should be monitored by thin-layer

chromatography (TLC) until the p-toluenesulfonyl chloride is completely consumed.[1][2][5]

Work-up:
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Upon completion, filter the reaction mixture through a pad of diatomaceous earth (Celite)

to remove insoluble solids.[1][5]

Dry the filtrate over anhydrous magnesium sulfate.[1][2][5]

Concentrate the dried filtrate under reduced pressure to yield the crude product.[1][5]

Purification and Yield: The resulting white solid is N-hydroxy-4-
methylbenzenesulfonamide. The typical yield for this procedure is approximately 87.5%.[1]

[2][5] Further purification can be achieved by recrystallization if necessary.

D. Experimental Workflow
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Caption: Step-by-step workflow for the synthesis of N-Hydroxy-4-
methylbenzenesulfonamide.

III. Application Notes
A. Potential Applications in Drug Discovery and Development

N-Hydroxy-4-methylbenzenesulfonamide serves as a versatile building block in medicinal

chemistry. The sulfonamide functional group is a well-established pharmacophore found in a

wide array of therapeutic agents, including antibacterial, and anti-cancer drugs. The N-hydroxy

substitution provides a unique chemical handle for further synthetic modifications, allowing for

the generation of diverse compound libraries for screening.

B. Safety and Handling

Hazard Statements: Causes skin and serious eye irritation. Flammable solid.[3][6]

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[3]

Wear protective gloves, eye protection, and face protection.[3]

IF ON SKIN: Wash with plenty of soap and water.[3]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

It is recommended to handle this compound in a well-ventilated fume hood and to use

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-methylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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